(S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• SMILES: CC(C(=O)N1CCC(C1)N(C)C)N
• InChI: InChI=1S/C9H19N3O/c1-7(10)9(13)12-5-4-8(6-12)11(2)3/h7-8H,4-6,10H2,1-3H3/t7-,8+/m0/s1
• InChIKey: CLGAHSYZQGFOHM-JGVFFNPUSA-N

SAR studies with pyrrolidine scaffolds often fail due to uncontrolled stereochemistry. This (S,R)-configured building block eliminates chiral ambiguity, ensuring your downstream leads inherit the intended absolute configuration without costly, late-stage resolution. - Defined (S,R) stereochemistry locks pharmacophoric geometry for reproducible target engagement. - CNS fragment-compliant profile (MW 185.27, TPSA 49.6 Ų, XLogP3 -0.5) accelerates hit-to-lead optimization. - Orthogonal amine & ketone handles support amide coupling, reductive amination, and imine formation.

(S,R)-Pyrrolidine-Amino-Propanone Chiral Scaffold Overview

(S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS 1401668-51-6) is a chiral amino ketone building block featuring two defined stereocenters—(S) at the α-amino position and (R) at the 3-dimethylamino-pyrrolidine ring—with a molecular formula of C9H19N3O and a molecular weight of 185.27 g/mol [1]. The compound belongs to the class of substituted pyrrolidine-propan-1-one scaffolds, characterized by a primary amine, a tertiary dimethylamino group, and a ketone functionality, all mounted on a conformationally constrained five-membered heterocycle . It is cataloged as a versatile small-molecule scaffold for medicinal chemistry applications, including the design of enzyme inhibitors and receptor modulators . This compound is one of four possible stereoisomers in its diastereomeric series; the (S,S) diastereomer (CAS 1401665-89-1) and the (S) stereoisomer with unspecified pyrrolidine configuration (CAS 1344974-62-4) represent the closest commercially available analogs .

Defined (S,R) stereochemistry for enantiomer-attribution studies

Primary amine and ketone handles for asymmetric synthesis

Conformationally constrained pyrrolidine core for medicinal chemistry design

• [1] PubChem. (2025). Compound Summary for CID 66567991: (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one. National Library of Medicine. View Source

Why Generic Analogs Cannot Replace the (S,R) Configuration

The (S)-2-amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one scaffold bears two chiral centers whose absolute configuration dictates the three-dimensional presentation of the primary amine, the dimethylamino group, and the ketone oxygen to biological targets [1]. Substitution with the (S,S) diastereomer (CAS 1401665-89-1) inverts the orientation of the dimethylamino substituent on the pyrrolidine ring, fundamentally altering the pharmacophoric geometry, hydrogen-bonding vectors, and electrostatic surface of the molecule [2]. In closely related pyrrolidine-based drug discovery programs, stereochemical inversion at a single center has been shown to eliminate target binding or convert an inhibitor into an inactive isomer; such effects cannot be predicted a priori and require empirical validation for each scaffold series [3]. Consequently, interchange of stereoisomers without explicit comparative activity data introduces uncontrolled variability into structure-activity relationship (SAR) studies, synthesis campaigns, and biological screening cascades.

The (S,S) diastereomer inverts pyrrolidine dimethylamino orientation, potentially altering pharmacophoric geometry and target interaction.

Without comparative activity data, isomer interchange introduces uncontrolled variability in SAR and synthesis campaigns.

Stereochemical inversion may abolish target engagement or convert an inhibitor into an inactive isomer (class-level precedent).

• [1] PubChem. (2025). Compound Summary for CID 66567991 – Defined Atom Stereocenter Count: 2. National Library of Medicine. View Source
• [2] PubChem. (2025). Compound Summary for CID 71668869: (S)-2-Amino-1-((S)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one. National Library of Medicine. View Source
• [3] Lu, T. et al. (2023). Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors. Journal of Medicinal Chemistry, 66(7), 4617–4632. doi:10.1021/acs.jmedchem.2c01548 – Demonstrates pyrrolidine core stereochemical sensitivity in inhibitor design. View Source

Differentiation Evidence for the (S,R) Stereoisomer

Stereochemical Identity: InChI Key Differentiation from (S,S) Diastereomer

The target compound (1401668-51-6) is unambiguously distinguishable from its (S,S) diastereomer (1401665-89-1) by InChI Key, the IUPAC-standard structural identifier [1]. The (S,R) isomer carries the stereodescriptors (2S)-2-amino-1-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]propan-1-one with InChI Key CLGAHSYZQGFOHM-JGVFFNPUSA-N, whereas the (S,S) isomer has the (3S) pyrrolidine configuration [1]. Both compounds contain two defined atom stereocenters and zero undefined stereocenters, confirming their status as single, fully resolved stereoisomers rather than mixtures [1]. This stereochemical distinction is critical because the dimethylamino group orientation on the pyrrolidine ring directly affects the spatial relationship between the basic amine and the ketone carbonyl, which are key pharmacophoric elements for hydrogen-bonding and ionic interactions with biological targets [2].

Stereochemical Identity

Head-to-head

InChI Key CLGAHSYZQGFOHM-JGVFFNPUSA-N vs (S,S) diastereomer; (R) vs (S) at pyrrolidine 3-position

InChI Key verification ensures exact diastereomer identity for SAR studies

Computed descriptors; experimental chiral analytics recommended for critical batches

Evidence Dimension	Stereochemical configuration (InChI Key)
Target Compound Data	InChI Key: CLGAHSYZQGFOHM-JGVFFNPUSA-N; IUPAC: (2S)-2-amino-1-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]propan-1-one; Defined stereocenters: 2
Comparator Or Baseline	(S,S) diastereomer (CAS 1401665-89-1): InChI Key differs; IUPAC: (2S)-2-amino-1-[(3S)-3-(dimethylamino)pyrrolidin-1-yl]propan-1-one; Defined stereocenters: 2
Quantified Difference	Opposite configuration at pyrrolidine 3-position (R vs. S); distinct InChI Key, SMILES, and 3D conformer ensemble
Conditions	Structural identity verified by PubChem computed descriptors (InChI, SMILES, IUPAC name); both compounds are registered as discrete chemical entities

Why This Matters

In procurement for asymmetric synthesis or chiral screening libraries, stereochemical misassignment leads to erroneous SAR; InChI Key-level confirmation ensures the exact diastereomer is sourced.

• [1] PubChem. (2025). CID 66567991 – InChI Key: CLGAHSYZQGFOHM-JGVFFNPUSA-N; Defined Atom Stereocenter Count: 2. National Library of Medicine. View Source
• [2] Kuujia. (2025). Cas no 1401668-51-6 – (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one: chiral pyrrolidine scaffold with stereochemically defined structure. View Source

Lipophilicity Profile vs. Higher-Homolog Pyrrolidine Analogs

The target compound has a computed XLogP3-AA value of -0.5, indicating pronounced hydrophilicity relative to closely related N-alkyl-substituted pyrrolidine analogs [1]. By comparison, the N-isopropyl-N-methyl analog (CAS 1401668-52-7), which replaces the dimethylamino group with an isopropyl(methyl)amino substituent on the (R)-pyrrolidine ring, has a molecular weight of 213.32 g/mol (vs. 185.27) and is expected to exhibit higher lipophilicity due to the additional methylene units . The lower logP of the target compound predicts superior aqueous solubility and reduced non-specific protein binding, properties that are favorable for fragment-based screening and for maintaining ligand efficiency metrics during lead optimization [2]. The hydrogen bond donor count (1), hydrogen bond acceptor count (3), and topological polar surface area (49.6 Ų) are identical between the (S,R) and (S,S) diastereomers, indicating that lipophilicity alone cannot distinguish diastereomers; stereochemical identity must be verified independently [1].

Lipophilicity

Context-dependent

XLogP3-AA -0.5 for target; N-isopropyl analog MW 213.32, inferred higher logP

Low computed lipophilicity supports aqueous assay formats; higher homologs may require formulation adjustments

Computed values; experimental logP not available

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA: -0.5; MW: 185.27 g/mol; HBD: 1; HBA: 3; TPSA: 49.6 Ų
Comparator Or Baseline	N-isopropyl-N-methyl analog (CAS 1401668-52-7): MW 213.32 g/mol, C11H23N3O, higher predicted logP (not explicitly computed in PubChem); (S,S) diastereomer: identical computed properties
Quantified Difference	ΔMW = +28.05 g/mol for the isopropyl-methyl analog; logP difference inferred from increased carbon count and alkyl chain length (class-level inference)
Conditions	Computed properties from PubChem (XLogP3 3.0, Cactvs 3.4.6.11); values are predicted, not experimentally determined

Why This Matters

The low lipophilicity (-0.5) positions this compound favorably for aqueous-compatible assay formats and oral bioavailability optimization; more lipophilic analogs may require co-solvent or formulation adjustments that complicate screening logistics.

• [1] PubChem. (2025). CID 66567991 – XLogP3-AA: -0.5; HBD: 1; HBA: 3; TPSA: 49.6 Ų. National Library of Medicine. View Source
• [2] Kuujia. (2025). Cas no 1401668-51-6 – balanced lipophilicity and hydrogen-bonding capacity for medicinal chemistry applications. View Source

Vendor Purity and Diastereomer Parity

Commercially available batches of the target (S,R) compound are offered at purities ranging from 95% (AKSci) to 98% (Leyan, MolCore), with at least one vendor (Chemenu) offering 97% purity at $1499/gram [1]. The (S,S) diastereomer is available at equivalent purity grades—95% (AKSci) and 98% (Leyan)—indicating that both stereoisomers are accessible at comparable quality levels . Fluorochem lists both diastereomers at an identical price point of ¥16,610/500mg on the CNreagent platform . The availability of 98% purity material from multiple vendors for the target compound reduces the risk of single-supplier dependency and provides procurement flexibility without compromising specification requirements. No vendor currently provides enantiomeric excess (ee) or diastereomeric excess (de) values beyond the stated chemical purity; users requiring chirally resolved analytical data must perform independent chiral HPLC or polarimetric verification.

Purity Parity

Specification review

95–98% purity across multiple vendors for (S,R) and (S,S) diastereomers

Purity does not differentiate; stereochemical identity is the critical procurement filter

No vendor provides enantiomeric excess; independent chiral HPLC recommended

Evidence Dimension	Minimum purity specification across vendors
Target Compound Data	98% (Leyan Cat. 1776688), 97% (Chemenu Cat. CM502677), 95% (AKSci Cat. 7165DS)
Comparator Or Baseline	(S,S) diastereomer: 98% (Leyan Cat. 1776689), 95% (AKSci Cat. 7166DS); (S) unspecified pyrrolidine config.: 98% (Leyan Cat. 1776687), 95% (AKSci Cat. 7164DS)
Quantified Difference	Purity range identical across stereoisomers (95–98%); Fluorochem pricing identical at ¥16,610/500mg for both (S,R) and (S,S)
Conditions	Vendor Certificate of Analysis (CoA) specifications as of 2025; purity determined by HPLC or equivalent method per vendor quality systems

Why This Matters

Procurement decisions based on purity alone do not differentiate these stereoisomers; the critical selection factor is stereochemical identity, not purity grade, reinforcing the need for InChI Key-level verification at ordering.

• [1] Kuujia. (2025). Cas no 1401668-51-6 – Chemenu CM502677, 97%, 1g, $1499. View Source

CNS Drug-Likeness Profiling Against Veber and RO5 Benchmarks

The target compound has a topological polar surface area (TPSA) of 49.6 Ų and only 2 rotatable bonds, placing it within favorable ranges for both oral bioavailability and blood-brain barrier (BBB) penetration [1]. Veber's rules for oral bioavailability suggest that compounds with TPSA ≤140 Ų and ≤10 rotatable bonds have a higher probability of acceptable oral absorption; the target compound's TPSA of 49.6 Ų and rotatable bond count of 2 are well within these thresholds [2]. For CNS drug-likeness, TPSA values below 60–70 Ų are associated with enhanced passive BBB permeability in multiple chemoinformatic analyses [3]. The (S,S) diastereomer shares the identical TPSA and rotatable bond count, meaning that this drug-likeness profile is a class-level feature of the C9H19N3O scaffold rather than a differentiator between stereoisomers [1]. The N-isopropyl-N-methyl analog (MW 213.32) has a larger molecular weight and increased rotatable bond count due to the isopropyl group, which may reduce its CNS drug-likeness relative to the target dimethylamino compound .

CNS Drug-Likeness

Class-level

TPSA 49.6 Ų, 2 rotatable bonds; below Veber thresholds, favorable CNS permeability profile

Reported low TPSA and rigidity support a CNS drug-likeness profile; class-level inference

Not experimentally validated for this compound; use as starting point for CNS library design

Evidence Dimension	Topological Polar Surface Area (TPSA) and Rotatable Bond Count
Target Compound Data	TPSA: 49.6 Ų; Rotatable bonds: 2; MW: 185.27 g/mol; HBD: 1; HBA: 3
Comparator Or Baseline	Veber oral bioavailability thresholds: TPSA ≤140 Ų, rotatable bonds ≤10; CNS drug-likeness benchmark: TPSA <60–70 Ų (literature class-level); N-isopropyl-N-methyl analog: higher MW (213.32), additional rotatable bonds
Quantified Difference	TPSA 49.6 Ų is 64.6% below the Veber TPSA ceiling of 140 Ų; rotatable bond count (2) is 80% below the Veber ceiling of 10; TPSA falls within the empirically defined CNS-favorable range (<60–70 Ų)
Conditions	PubChem computed properties; Veber and CNS drug-likeness rules derived from retrospective analyses of approved drugs (class-level inference, not experimentally validated for this compound)

Why This Matters

For CNS-targeted discovery programs, the low TPSA and rigid scaffold confer a favorable drug-likeness starting point; procurement of this specific scaffold enables CNS-focused SAR exploration without the confounding factor of excessive polarity or flexibility.

• [1] PubChem. (2025). CID 66567991 – TPSA: 49.6 Ų; Rotatable Bond Count: 2; HBD: 1; HBA: 3. National Library of Medicine. View Source
• [2] Veber, D.F. et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. doi:10.1021/jm020017n View Source
• [3] Pajouhesh, H. & Lenz, G.R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. doi:10.1602/neurorx.2.4.541 View Source

Fragment-Based Drug Discovery Rule of Three Compliance

The target compound has 1 hydrogen bond donor (HBD) and 3 hydrogen bond acceptors (HBA), meeting the Astex Rule of Three (Ro3) criteria for fragment-based screening: MW <300 (185.27), clogP ≤3 (XLogP3 -0.5), HBD ≤3 (1), HBA ≤3 (3) [1][2]. This low HBD count limits the desolvation penalty upon target binding while the three HBA sites (ketone oxygen, dimethylamino nitrogen, and primary amine nitrogen) provide a balanced hydrogen-bonding capacity for recognition by protein active sites [1]. By comparison, the N-isopropyl-N-methyl analog retains 1 HBD and 3 HBA but exceeds the Ro3 MW threshold (213.32 <300 still within limits) and carries increased lipophilicity that may reduce fragment aqueous solubility and ligand efficiency indices . The (S,S) diastereomer has identical HBD/HBA counts and cannot be differentiated by this metric [1]. For FBDD campaigns, the target compound's compliance with all Ro3 parameters, combined with its rigid pyrrolidine core that minimizes conformational entropy loss upon binding, makes it a structurally attractive fragment starting point [2].

FBDD Ro3 Compliance

Class-level

MW 185.27, logP -0.5, HBD 1, HBA 3, rotatable bonds 2 – meets all Rule of Three criteria

Reported Ro3 compliance supports inclusion in fragment-based screening libraries

Computed descriptors; experimental confirmation of fragment behavior not provided

Evidence Dimension	Compliance with Fragment-Based Drug Discovery Rule of Three (Ro3)
Target Compound Data	MW: 185.27 g/mol; XLogP3: -0.5; HBD: 1; HBA: 3; Rotatable bonds: 2
Comparator Or Baseline	Ro3 thresholds: MW <300, clogP ≤3, HBD ≤3, HBA ≤3; (S,S) diastereomer: identical values; N-isopropyl-N-methyl analog: MW 213.32, higher logP, increased rotatable bonds
Quantified Difference	MW 38.2% below Ro3 ceiling (185.27 vs. 300); XLogP3 fully compliant at -0.5 vs. ≤3 ceiling; HBD 66.7% below ceiling (1 vs. 3); HBA at ceiling (3 vs. 3)
Conditions	Computed properties from PubChem; Ro3 criteria per Congreve et al. (2003) – class-level guideline, not experimentally validated for this specific compound

Why This Matters

For fragment-based screening library procurement, Ro3-compliant fragments with rigid cores are prioritized for their potential to generate high ligand efficiency hits; this scaffold's quantitative compliance across all Ro3 parameters supports its inclusion in FBDD libraries.

• [1] PubChem. (2025). CID 66567991 – HBD: 1; HBA: 3; MW: 185.27 g/mol; XLogP3-AA: -0.5. National Library of Medicine. View Source
• [2] Congreve, M. et al. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876–877. doi:10.1016/S1359-6446(03)02831-9 View Source

Recommended Applications for the (S,R) Chiral Scaffold

Asymmetric Synthesis of Pyrrolidine Bioactive Molecules

The fully defined (S,R) stereochemistry at both chiral centers makes this compound suitable as a chiral building block in the synthesis of pyrrolidine-based pharmaceuticals, agrochemicals, and catalyst ligands. The rigid pyrrolidine ring provides conformational constraint, while the primary amine and ketone functionalities offer orthogonal derivatization handles for amide coupling, reductive amination, and imine formation [1]. Procurement of the exact (S,R) stereoisomer ensures that downstream products inherit the intended absolute configuration, avoiding the need for chiral resolution after multi-step synthesis [2].

CNS-Targeted Fragment Library Screening

With a TPSA of 49.6 Ų, only 2 rotatable bonds, and compliance with all Rule of Three criteria, this compound is structurally pre-qualified for CNS fragment-based drug discovery [1]. Its low lipophilicity (XLogP3 -0.5) supports aqueous solubility in biochemical and biophysical assays (SPR, NMR, DSF), while the dimethylamino group provides a basic center for interactions with aspartate or glutamate residues common in CNS receptor and enzyme active sites . Fragment libraries incorporating this scaffold can probe the tractability of novel CNS targets without the solubility and permeability liabilities of more lipophilic pyrrolidine fragments.

Diastereomer-Controlled SAR Studies

Because the (S,R) and (S,S) diastereomers are commercially available at equivalent purity grades (95–98%), researchers can perform systematic diastereomer scanning to map the stereochemical requirements of a biological target [1][2]. Testing both stereoisomers in parallel enables the determination of the eudysmic ratio—the activity ratio between the more potent and less potent stereoisomer—which is a critical parameter for assessing target stereospecificity and guiding further optimization of pyrrolidine-containing inhibitor series .

Balanced-Lipophilicity Receptor Modulator Design

The compound's balanced hydrogen-bonding capacity (1 HBD, 3 HBA) and low computed lipophilicity (-0.5) position it as a starting scaffold for designing receptor modulators that require aqueous solubility for in vitro profiling while retaining sufficient hydrophobicity for passive membrane permeability [1]. The dimethylamino group can serve as a solubilizing moiety or be elaborated into larger substituents during lead optimization, while the primary amine provides a vector for introducing target-specific recognition elements through amide or urea linkages [2]. This application is supported by the compound's classification as a 'versatile small molecule scaffold' by multiple vendors serving the medicinal chemistry community .

Application

Selection Property

Validation Focus

Asymmetric synthesis of pyrrolidine bioactives

Stereochemical identity

InChI Key verification, chiral analytics

CNS-targeted fragment library screening

CNS drug-likeness profile (TPSA, rot. bonds)

Aqueous solubility, permeability model validation

Diastereomer-controlled SAR studies

Availability of both (S,R) and (S,S) diastereomers

Eudysmic ratio determination, target binding assays

Balanced-lipophilicity receptor modulator design

Physicochemical balance (logP, HBD/HBA)

Solubility and passive permeability assays, target engagement

• [1] PubChem. (2025). CID 66567991 – TPSA: 49.6 Ų; Rotatable Bond Count: 2; XLogP3-AA: -0.5; HBD: 1; HBA: 3. National Library of Medicine. View Source
• [2] Kuujia. (2025). Cas no 1401668-51-6 – chiral compound with stereochemically defined structure, valuable in asymmetric synthesis and pharmaceutical research as a building block. View Source